Cas no 81606-46-4 (Ethyl 2-(3-bromophenyl)-2-methylpropanoate)

• Product Name: Ethyl 2-(3-bromophenyl)-2-methylpropanoate
• CAS No: 81606-46-4
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4936960
• Update Time: 2025-04-24

Ethyl 2-(3-bromophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-bromophenyl)-2-methylpropanoate
• 2-(3-Bromo-phenyl)-2-methyl-propionic acid ethyl ester
• Benzeneacetic acid, 3-bromo-alpha,alpha-dimethyl-, ethyl ester
• Ethyl 2-(3-bromophenyl)-2-methylpropanoate

• Inchi： 1S/C12H15BrO2/c1-4-15-11(14)12(2,3)9-6-5-7-10(13)8-9/h5-8H,4H2,1-3H3
• InChI Key： RHTVVBQWSJFNMV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)OCC)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(3-bromophenyl)-2-methylpropanoate

Ethyl 2-(3-bromophenyl)-2-methylpropanoate (CAS No. 81606-46-4): A Comprehensive Overview

Ethyl 2-(3-bromophenyl)-2-methylpropanoate, identified by its CAS number 81606-46-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its structural properties and potential applications in the synthesis of bioactive molecules. The presence of both a bromophenyl moiety and a branched alkyl chain makes it a versatile intermediate for various chemical transformations.

The compound's molecular structure, characterized by a carboxylate ester group linked to a tertiary butyl chain, contributes to its reactivity and utility in synthetic chemistry. The bromine substituent on the phenyl ring enhances its participation in electrophilic aromatic substitution reactions, making it a valuable building block for more complex molecules. This feature has been leveraged in recent studies aimed at developing novel pharmacological agents.

In recent years, Ethyl 2-(3-bromophenyl)-2-methylpropanoate has been explored in the context of drug discovery and development. Its structural motifs are reminiscent of several known bioactive compounds, suggesting potential therapeutic applications. For instance, the bromophenyl group is commonly found in pharmaceuticals targeting neurological disorders, while the ester functionality allows for further derivatization into more complex scaffolds.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are integral to many drugs due to their ability to mimic natural biological structures and interact with biological targets. Researchers have utilized Ethyl 2-(3-bromophenyl)-2-methylpropanoate to construct pyrazole and triazole derivatives, which have shown promise in preclinical studies as inhibitors of various enzymes and receptors.

The compound's reactivity also makes it suitable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures. These types of reactions are frequently employed in the synthesis of small-molecule drugs due to their ability to form carbon-carbon bonds under mild conditions. The use of Ethyl 2-(3-bromophenyl)-2-methylpropanoate as a starting material has enabled the rapid assembly of complex molecular architectures.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes. Ethyl 2-(3-bromophenyl)-2-methylpropanoate has been incorporated into processes that minimize waste and hazardous byproducts. For example, catalytic methods have been developed to achieve high yields of desired products while reducing reliance on traditional reagents that may pose environmental concerns.

The pharmaceutical industry has shown particular interest in derivatives of Ethyl 2-(3-bromophenyl)-2-methylpropanoate due to their potential as intermediates for antiviral and anticancer agents. The bromophenyl ring can be further functionalized to introduce additional pharmacophores that enhance binding affinity to biological targets. This flexibility has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, Ethyl 2-(3-bromophenyl)-2-methylpropanoate (CAS No. 81606-46-4) is a multifaceted compound with significant implications in synthetic chemistry and drug development. Its unique structural features make it a valuable intermediate for constructing complex molecules, particularly heterocycles and biaryl structures. As research continues to evolve, this compound is likely to remain a cornerstone in the synthesis of next-generation pharmaceuticals.